Cas no 268731-06-2 (Fmoc-d-4-aminomethylphenylalanine(boc))

• Product Name: Fmoc-d-4-aminomethylphenylalanine(boc)
• CAS No: 268731-06-2
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• MDL: MFCD02094578
• CID: 253864
• PubChem ID: 7130631
• Update Time: 2025-05-22

Fmoc-d-4-aminomethylphenylalanine(boc) Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 4-[(Boc-amino)methyl]-N-Fmoc-D-phenylalanine
• D-Phenylalanine,4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-N-[(9H-fluoren-9-ylmethoxy)car...
• Fmoc-4-(Boc-aminomethyl)-D-phenylalanine
• Fmoc-D-4-Aminomethylphe(Boc)
• FMOC-D-4-AMINOMETHYLPHENYLALANINE(BOC)
• 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-D-phenylalanine
• CHEMBL4649127
• SS-4209
• A50171
• MFCD02094578
• fmoc-D-4-aminomethylphenylalanine(boc), AldrichCPR
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]phenyl]propanoic acid
• 268731-06-2
• SCHEMBL3205240
• (D)-N-alpha-(9-Fluorenylmethyloxycarbonyl)-4-(t-butyloxycarbonyl-aminomethyl)-phenylalanine
• Fmoc-(Boc-4-Aminomethyl)-D-phenylalanine
• (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-(((tert-butoxycarbonyl)amino)methyl)phenyl)propanoic acid
• AKOS016339843
• Fmoc-p-(Boc-aminomethyl)-D-Phe-OH
• CS-0328176
• (2R)-3-[4-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-(4-((tert-butoxycarbonylamino)methyl)phenyl)propanoic acid
• (2R)-3-[4-({[(tert-butoxy)carbonyl]amino}methyl)phenyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• Fmoc-D-Phe(4-CH2NHBoc)-OH
• Fmoc-d-4-aminomethylphenylalanine(boc)

• MDL： MFCD02094578
• Inchi： 1S/C30H32N2O6/c1-30(2,3)38-28(35)31-17-20-14-12-19(13-15-20)16-26(27(33)34)32-29(36)37-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-15,25-26H,16-18H2,1-3H3,(H,31,35)(H,32,36)(H,33,34)/t26-/m1/s1
• InChI Key： QSPDPKLGXGMDAY-AREMUKBSSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC(CNC(=O)OC(C)(C)C)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22600
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 734.3°Cat760mmHg
• Flash Point: 397.9°C
• Refractive Index: 1.599
• PSA: 113.96000
• LogP: 6.02750

Fmoc-d-4-aminomethylphenylalanine(boc) Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 0-5 ° C

Additional information on Fmoc-d-4-aminomethylphenylalanine(boc)

Comprehensive Overview of Fmoc-d-4-aminomethylphenylalanine(Boc) (CAS No. 268731-06-2): Applications and Innovations

Fmoc-d-4-aminomethylphenylalanine(Boc) (CAS No. 268731-06-2) is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features both Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups, making it a critical building block for constructing complex peptides with high precision. Its unique structure enables selective deprotection, facilitating the synthesis of modified peptides and bioconjugates, which are pivotal in drug discovery and biomaterials engineering.

In recent years, the demand for custom peptide synthesis has surged due to advancements in targeted drug delivery and personalized medicine. Researchers frequently search for terms like "Fmoc-protected amino acids", "Boc deprotection methods", and "non-natural amino acid applications", reflecting the growing interest in this field. Fmoc-d-4-aminomethylphenylalanine(Boc) addresses these needs by offering exceptional stability during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production.

The compound’s role extends to antibody-drug conjugates (ADCs), a hot topic in oncology research. With searches like "ADC linker chemistry" and "site-specific conjugation" trending, the 4-aminomethylphenylalanine backbone provides a versatile platform for attaching payloads while maintaining bioactivity. Its orthogonal protection strategy (Fmoc/Boc) aligns with the industry’s shift toward green chemistry, as it minimizes side reactions and reduces waste—a key concern for sustainable manufacturing.

Another emerging application is in peptide-based vaccines, where Fmoc-d-4-aminomethylphenylalanine(Boc) serves as a scaffold for epitope presentation. Queries such as "peptide vaccine design" and "immune response modulation" highlight its relevance. The compound’s chiral purity (D-configuration) is particularly valuable for evading enzymatic degradation, a common challenge in therapeutic peptide development.

From a technical perspective, the CAS No. 268731-06-2 is often associated with searches like "Fmoc amino acid storage" and "Boc group stability". Proper handling under inert conditions (e.g., argon) ensures longevity, while its solubility in polar aprotic solvents (e.g., DMF, DMSO) simplifies workflow integration. These properties make it a staple in labs focusing on high-throughput screening and combinatorial chemistry.

Innovations in automated peptide synthesizers have further amplified the utility of Fmoc-d-4-aminomethylphenylalanine(Boc). Users frequently inquire about "coupling efficiency optimization" and "side-chain protection strategies", underscoring the need for reliable reagents. This compound’s compatibility with microwave-assisted synthesis and continuous flow systems positions it at the forefront of process intensification trends.

In summary, Fmoc-d-4-aminomethylphenylalanine(Boc) (CAS No. 268731-06-2) is a multifaceted tool bridging chemical biology and medicinal chemistry. Its alignment with cutting-edge research areas—from ADCs to sustainable synthesis—ensures its continued prominence in scientific literature and industrial pipelines alike.